Cas no 124500-60-3 (4-(4-Nitrophenyl)cyclohexanone)

4-(4-Nitrophenyl)cyclohexanone is a synthetic organic compound featuring a cyclohexanone core substituted with a 4-nitrophenyl group at the 4-position. This structure imparts unique reactivity, making it a valuable intermediate in organic synthesis, particularly for the preparation of pharmaceuticals, agrochemicals, and fine chemicals. The nitro group enhances electrophilic properties, facilitating further functionalization via reduction or nucleophilic substitution. Its crystalline form ensures consistent purity and handling stability. The compound’s well-defined molecular architecture allows for precise control in multi-step synthetic routes, contributing to its utility in research and industrial applications requiring high regioselectivity and yield optimization.

4-(4-Nitrophenyl)cyclohexanone structure

124500-60-3 structure

Product Name:4-(4-Nitrophenyl)cyclohexanone

CAS No:124500-60-3

MF:C₁₂H₁₃NO₃

MW:219.236523389816

CID:1220123

PubChem ID:21260496

Update Time:2025-05-27

4-(4-Nitrophenyl)cyclohexanone Chemical and Physical Properties

Names and Identifiers

- Cyclohexanone, 4-(4-nitrophenyl)-
- 4-(4-nitrophenyl)cyclohexanone
- SCHEMBL2437262
- QOKGZTDRQTUUSB-UHFFFAOYSA-N
- DB-339740
- 4-(4-Nitro-phenyl)-cyclohexanone
- 124500-60-3
- 4-(4-Nitrophenyl)cyclohexanone
- Inchi： 1S/C12H13NO3/c14-12-7-3-10(4-8-12)9-1-5-11(6-2-9)13(15)16/h1-2,5-6,10H,3-4,7-8H2
- InChI Key： QOKGZTDRQTUUSB-UHFFFAOYSA-N
- SMILES： O=C1CCC(C2C=CC(=CC=2)[N+](=O)[O-])CC1

Computed Properties

Exact Mass: 219.08959
Monoisotopic Mass: 219.08954328g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 16
Rotatable Bond Count: 1
Complexity: 267
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2
Topological Polar Surface Area: 62.9Å²

Experimental Properties

PSA: 60.21

4-(4-Nitrophenyl)cyclohexanone Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	N125960-25mg	4-(4-Nitrophenyl)cyclohexanone	124500-60-3	25mg	$173.00	2023-05-17
TRC	N125960-100mg	4-(4-Nitrophenyl)cyclohexanone	124500-60-3	100mg	$ 800.00	2023-09-06
TRC	N125960-250mg	4-(4-Nitrophenyl)cyclohexanone	124500-60-3	250mg	$1378.00	2023-05-17